Cas no 1207000-29-0 (2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1207000-29-0
• MF: C₂₄H₂₃N₃O₃S
• MW: 433.52272439003
• CID: 5391392
• Update Time: 2025-05-21

2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]-N-(2,4,6-trimethylphenyl)acetamide
• 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C24H23N3O3S/c1-14-9-15(2)21(16(3)10-14)26-20(28)11-27-13-25-22-19(12-31-23(22)24(27)29)17-5-7-18(30-4)8-6-17/h5-10,12-13H,11H2,1-4H3,(H,26,28)
• InChI Key： ACEUJPKZLCTEEJ-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CN1C=NC2C(C3=CC=C(OC)C=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(2,4,6-trimethylphenyl)acetamide

Recent Advances in the Study of 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(2,4,6-trimethylphenyl)acetamide (CAS: 1207000-29-0)

The compound 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(2,4,6-trimethylphenyl)acetamide (CAS: 1207000-29-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This thienopyrimidine derivative has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer treatment. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in various disease models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. Structural analyses have revealed that the methoxyphenyl and trimethylphenyl groups play a critical role in binding to the ATP-binding pocket of target kinases, thereby disrupting their activity. This selective inhibition has been demonstrated in vitro and in vivo, with notable effects on tumor growth and metastasis in preclinical models.

In addition to its kinase inhibitory properties, 1207000-29-0 has also been investigated for its potential applications in inflammatory and autoimmune diseases. Preliminary data suggest that the compound modulates immune responses by affecting signaling pathways in immune cells. These findings open up new avenues for the development of targeted therapies for conditions such as rheumatoid arthritis and multiple sclerosis.

Pharmacokinetic studies have further highlighted the compound's favorable drug-like properties, including good oral bioavailability and metabolic stability. However, challenges remain in optimizing its solubility and reducing off-target effects. Recent efforts have focused on structural modifications to enhance these properties while maintaining its therapeutic efficacy.

In conclusion, 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(2,4,6-trimethylphenyl)acetamide represents a promising candidate for further development in the treatment of cancer and inflammatory diseases. Ongoing research aims to address the remaining challenges and move this compound closer to clinical trials. The insights gained from these studies not only advance our understanding of this specific molecule but also contribute to the broader field of kinase-targeted drug discovery.